Cas no 943831-02-5 (4-chloro-2,6-difluoro-3-methylaniline)

• Product Name: 4-chloro-2,6-difluoro-3-methylaniline
• CAS No: 943831-02-5
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• CID: 4666627
• PubChem ID: 71757556
• Update Time: 2025-05-25

4-chloro-2,6-difluoro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,6-difluoro-3-methylaniline

• Inchi： 1S/C7H6ClF2N/c1-3-4(8)2-5(9)7(11)6(3)10/h2H,11H2,1H3
• InChI Key： LDVPVNGNTABHRV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1C)F)N)F

Computed Properties

• Exact Mass: 177.0156832g/mol
• Monoisotopic Mass: 177.0156832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-chloro-2,6-difluoro-3-methylaniline

Recent Advances in the Study of 943831-02-5 and 4-chloro-2,6-difluoro-3-methylaniline in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 943831-02-5 and the specific product 4-chloro-2,6-difluoro-3-methylaniline have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential industrial applications.

Recent studies have focused on the synthesis and characterization of 943831-02-5, revealing its unique structural features that make it a promising candidate for further pharmacological investigation. The compound's stability under various conditions and its reactivity with other chemical entities have been thoroughly examined, providing valuable insights for its potential use in medicinal chemistry. Similarly, 4-chloro-2,6-difluoro-3-methylaniline has been studied for its role as a key intermediate in the synthesis of agrochemicals and pharmaceuticals, with particular emphasis on its efficacy and safety profile.

One of the most notable findings is the application of 943831-02-5 in the development of kinase inhibitors, which are crucial for targeting various cancer pathways. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain kinases, suggesting its potential as a lead compound for anticancer drug development. Additionally, 4-chloro-2,6-difluoro-3-methylaniline has shown promise in the synthesis of herbicides and fungicides, with recent research highlighting its effectiveness in controlling resistant strains of pests and pathogens.

The methodologies employed in these studies include advanced spectroscopic techniques such as NMR and mass spectrometry for structural elucidation, as well as computational modeling to predict the compounds' interactions with biological targets. These approaches have provided a deeper understanding of the molecular mechanisms underlying the compounds' activities, paving the way for their optimized use in various applications.

In conclusion, the ongoing research on 943831-02-5 and 4-chloro-2,6-difluoro-3-methylaniline underscores their significant potential in both pharmaceutical and agrochemical industries. Future studies are expected to explore their broader applications, including their use in combination therapies and their environmental impact. The findings summarized in this brief highlight the importance of continued investment in the research and development of these compounds to unlock their full potential.